Cas no 22605-48-7 (Trigermane,1-chloro-1,1,2,2,3,3,3-heptaethyl-)

• Product Name: Trigermane,1-chloro-1,1,2,2,3,3,3-heptaethyl-
• CAS No: 22605-48-7
• MF: C₁₄H₃₅ClGe₃
• MW: 456.80070233345
• CID: 274768
• PubChem ID: 6327964
• Update Time: 2025-04-19

Trigermane,1-chloro-1,1,2,2,3,3,3-heptaethyl- Chemical and Physical Properties

Names and Identifiers

• Trigermane,1-chloro-1,1,2,2,3,3,3-heptaethyl-
• 1-Chlor-heptaethyl-trigermanium
• 5,6-Heptadien-1-ol
• 7-hydroxyhepta-1,2-diene
• AGN-PC-00G6XF
• CTK2H1587
• hepta-5,6-diene-1-ol
• hepta-5,6-dienol
• Heptaaethyl-1-chlor-trigerman
• heptadiene-1,2 ol-7
• heptadiene-5,6 ol-1
• 22605-48-7
• 1-Chloro-1,1,2,2,3,3,3-heptaethyltrigermane
• NSC-269591
• NSC269591
• DTXSID80945263

• Inchi： 1S/C6H15Ge.C4H10ClGe.C4H10Ge/c1-4-7(5-2)6-3;1-3-6(5)4-2;1-3-5-4-2/h4-6H2,1-3H3;3-4H2,1-2H3;3-4H2,1-2H3
• InChI Key： ZMKYCDDUHQMQES-UHFFFAOYSA-N
• SMILES： [Ge](CC)CC.[Ge](CC)(CC)CC.[Ge](CC)(CC)Cl |^4:0,^1:5,12|

Computed Properties

• Exact Mass: 448.01585
• Monoisotopic Mass: 460.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 6.36440